N-(furan-2-ylmethyl)-N,2-dimethylbenzamide

• IUPAC Name: N-(furan-2-ylmethyl)-N,2-dimethylbenzamide
• InChI: InChI=1S/C14H15NO2/c1-11-6-3-4-8-13(11)14(16)15(2)10-12-7-5-9-17-12/h3-9H,10H2,1-2H3
• InChI Key: MTMFGYHXNYWIGW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N(C)CC2=CC=CO2
• Molecular Formula: C14H15NO2
• Molecular Weight: 229.27 g/mol

Description

N-(furan-2-ylmethyl)-N,2-dimethylbenzamide, also known as FURA-2, is a chemical compound used in scientific research. It is a fluorescent dye that is commonly used to measure intracellular calcium levels in cells. This compound has been widely used in various fields of research due to its unique properties and applications.

Mechanism of Action

N-(furan-2-ylmethyl)-N,2-dimethylbenzamide works by binding to calcium ions in cells, causing a change in its fluorescent properties. When excited by light of a specific wavelength, this compound emits light at a different wavelength. The ratio of emitted light at two different wavelengths is used to measure intracellular calcium levels.
Biochemical and Physiological Effects:
This compound is a non-toxic compound and does not have any known biochemical or physiological effects on cells. It is a useful tool for studying the effects of drugs and other compounds on intracellular calcium levels.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(furan-2-ylmethyl)-N,2-dimethylbenzamide is its high sensitivity and specificity for measuring intracellular calcium levels. It is also relatively easy to use and can be used in a variety of cell types. However, this compound has some limitations, including the need for specialized equipment to measure fluorescence, and the fact that it can only measure calcium levels in cells that are accessible to light.

Future Directions

There are several future directions for the use of N-(furan-2-ylmethyl)-N,2-dimethylbenzamide in scientific research. One area of interest is the development of new fluorescent dyes with improved properties for measuring intracellular calcium levels. Another area of interest is the use of this compound in combination with other techniques, such as electrophysiology, to study calcium channels and calcium-dependent processes in greater detail. Finally, this compound could be used to study the effects of drugs and other compounds on intracellular calcium levels in disease models, with the aim of developing new treatments for a variety of diseases.

Synthesis Methods

The synthesis of N-(furan-2-ylmethyl)-N,2-dimethylbenzamide involves several steps. The first step is the synthesis of 2,5-dimethylphenol, which is then converted to 2,5-dimethylbenzaldehyde. The aldehyde is then reacted with furfural to form the intermediate product, N-(furan-2-ylmethyl)-2,5-dimethylbenzaldehyde. This intermediate is then converted to the final product, this compound, by reacting it with methylamine.

Scientific Research Applications

N-(furan-2-ylmethyl)-N,2-dimethylbenzamide has been widely used in scientific research as a fluorescent dye to measure intracellular calcium levels in cells. It is commonly used in studies of cell signaling, calcium channels, and calcium-dependent processes. This compound can also be used to study the effects of drugs and other compounds on intracellular calcium levels.